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Compound of Interest

Compound Name: Neolinine

Cat. No.: B1181703 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for Neolinine (CAS No. 112515-37-4) is not

readily available in public databases. Neolinine is a diterpenoid alkaloid isolated from

Aconitum carmichaeli[1]. Alkaloids from Aconitum species are known to be potent and can

exhibit high toxicity. Therefore, Neolinine should be handled with extreme caution as a

potentially hazardous substance. The following guidance is based on general best practices for

handling potent, uncharacterized research chemicals and is not a substitute for a substance-

specific risk assessment, which must be performed by qualified personnel before handling.

It is crucial to distinguish Neolinine from the similarly named Neoline (CAS No. 466-26-2), also

known as Bullatine B, which is another diterpene alkaloid found in Aconitum species.[2][3][4]

While some toxicological data exists for Neoline, this data cannot be directly extrapolated to

Neolinine.

Personal Protective Equipment (PPE)
Due to the unknown toxicity profile of Neolinine, a comprehensive approach to personal

protection is mandatory. The following table summarizes the required PPE for handling

Neolinine.
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Protection Type Specific PPE Purpose

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile, double-gloved)

Prevents skin contact and

absorption.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles

Protects eyes from dust

particles and splashes.

Face Protection
Face shield (in addition to

goggles)

Recommended when there is

a significant risk of splashes or

aerosol generation.

Body Protection Fully-buttoned lab coat

Provides a barrier against

contamination of personal

clothing.

Respiratory Protection

A properly fitted respirator

(e.g., N95 or higher) or use of

a certified chemical fume hood

Minimizes the risk of inhaling

fine particles of the compound.

Operational Plan for Safe Handling
All handling of Neolinine must be conducted in a designated area, such as a certified chemical

fume hood, to minimize exposure.

Step-by-Step Handling Procedure:

Preparation:

Ensure the chemical fume hood is functioning correctly.

Cover the work surface with absorbent, disposable bench paper.

Assemble all necessary equipment (spatulas, weighing paper, containers, etc.) within the

fume hood.

Don all required PPE as outlined in the table above.

Weighing and Aliquoting:
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Handle Neolinine as a solid powder.

Use a micro-spatula to carefully transfer the required amount of Neolinine onto weighing

paper.

Avoid any actions that could generate dust.

Promptly and securely close the primary container after dispensing.

In Case of a Spill:

Do not panic. Alert others in the laboratory.

If safe to do so, contain the spill using a chemical spill kit with appropriate absorbent

materials.

Avoid sweeping dry powder. If necessary, gently cover the spill with damp paper towels to

prevent dust from becoming airborne.

Collect all contaminated materials into a designated hazardous waste container.

Disposal Plan
All waste materials contaminated with Neolinine are considered hazardous waste.

Solid Waste:

This includes any contaminated PPE (gloves, bench paper), weighing paper, and

disposable equipment.

Place all solid waste into a clearly labeled, sealed hazardous waste bag or container.

Unused Neolinine:

Do not dispose of unused Neolinine down the drain or in regular trash.

It must be disposed of as hazardous chemical waste.

Waste Collection:
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Store all hazardous waste in a designated, secure area until it can be collected by a

licensed chemical waste disposal service, in accordance with local and institutional

regulations.

Emergency First Aid
In case of skin contact: Immediately wash the affected area with copious amounts of soap

and water for at least 15 minutes. Remove contaminated clothing.

In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.

If inhaled: Move the individual to fresh air.

If ingested: Do NOT induce vomiting. Rinse mouth with water.

In all cases of exposure, seek immediate medical attention and provide as much information as

possible about the substance.

Safe Handling Workflow for Potent Research
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Diagram: Safe Handling and Disposal Workflow for Neolinine
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Caption: Workflow for safe handling and disposal of Neolinine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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